Cas no 946753-31-7 (N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide)

• Product Name: N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide
• CAS No: 946753-31-7
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• MDL: MFCD10686553
• CID: 1087250
• PubChem ID: 17607912
• Update Time: 2025-10-30

N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide
• N-(2-amino-4-methylphenyl)cyclopentanecarboxamide(SALTDATA: FREE)
• AKOS000100453
• DTXSID70589812
• BS-36385
• 946753-31-7
• MFCD10686553
• CS-0118528
• STL411750

• MDL： MFCD10686553
• Inchi： 1S/C13H18N2O/c1-9-6-7-12(11(14)8-9)15-13(16)10-4-2-3-5-10/h6-8,10H,2-5,14H2,1H3,(H,15,16)
• InChI Key： AOUYVPCKYLWCHY-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1)NC1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.174
• Boiling Point: 421.7°C at 760 mmHg
• Flash Point: 208.8°C
• Refractive Index: 1.626

Additional information on N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide

N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide: An Overview of Its Properties and Applications

N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide, also known by its CAS number 946753-31-7, is a versatile compound with significant potential in various fields of chemistry and pharmacology. This article provides a comprehensive overview of its chemical structure, physical properties, synthesis methods, and potential applications in drug discovery and medicinal chemistry.

Chemical Structure and Physical Properties: N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide is characterized by its unique molecular structure, which consists of a cyclopentane ring linked to an aniline derivative through an amide bond. The presence of the amino group and the methyl substituent on the phenyl ring imparts specific chemical and physical properties to the compound. It has a molecular formula of C₁₃H₁₇NO₂ and a molecular weight of 223.28 g/mol. The compound is typically a white crystalline solid with a melting point ranging from 150 to 155°C. Its solubility in water is limited, but it dissolves well in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

Synthesis Methods: The synthesis of N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide can be achieved through several routes. One common method involves the reaction of 2-amino-4-methylbenzene with cyclopentanecarbonyl chloride in the presence of a base such as triethylamine. Another approach involves the coupling of 2-amino-4-methylbenzene with cyclopentanecarboxylic acid using a coupling reagent like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and N-hydroxysuccinimide (NHS). These methods provide high yields and are widely used in both laboratory and industrial settings.

Biological Activity: Recent studies have highlighted the biological activity of N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide, particularly its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, it has been found to possess antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

Pharmacological Applications: The anti-inflammatory and antioxidant properties of N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide make it a promising candidate for the treatment of various inflammatory disorders, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative diseases. Preclinical studies have demonstrated its efficacy in reducing inflammation and oxidative stress in animal models. Furthermore, ongoing clinical trials are evaluating its safety and efficacy in human subjects.

Mechanism of Action: The mechanism by which N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide exerts its anti-inflammatory effects is not yet fully understood. However, recent research suggests that it may act by modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the regulation of inflammatory responses. By inhibiting NF-κB activation, this compound can reduce the expression of pro-inflammatory genes and thereby attenuate inflammation.

Safety Profile: Preliminary toxicological studies have indicated that N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide has a favorable safety profile. It has been shown to be well-tolerated at therapeutic doses with minimal side effects. However, further studies are needed to fully assess its long-term safety and potential for drug interactions.

Future Directions: The promising biological activity and pharmacological potential of N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide have sparked interest among researchers and pharmaceutical companies. Ongoing efforts are focused on optimizing its chemical structure to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, investigations into its potential use in combination therapy with other drugs are underway to explore synergistic effects.

In conclusion, N-(2-Amino-4-methylphenyl)cyclopentanecarboxamide (CAS number 946753-31-7) is a multifaceted compound with significant potential in the fields of medicinal chemistry and drug discovery. Its unique chemical structure, coupled with its anti-inflammatory and antioxidant properties, makes it an attractive candidate for the development of novel therapeutic agents. Continued research will undoubtedly uncover new applications and optimize its use in clinical settings.